7α-Hydroxy-4-cholesten-3-one

• CAS No.: 3862-25-7
• Product Name: 7α-Hydroxy-4-cholesten-3-one
• Molecular Formula: C27H44O2
• Molecular Weight: 400.6 g/mol
• IUPAC Name: (7R,8S,9S,10R,13R,14S,17R)-7-hydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C27H44O2/c1-17(2)7-6-8-18(3)21-9-10-22-25-23(12-14-27(21,22)5)26(4)13-11-20(28)15-19(26)16-24(25)29/h15,17-18,21-25,29H,6-14,16H2,1-5H3/t18-,21-,22+,23+,24-,25+,26+,27-/m1/s1
• Standard InChIKey: IOIZWEJGGCZDOL-RQDYSCIWSA-N
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](CC4=CC(=O)CC[C@]34C)O)C
• SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2C(CC4=CC(=O)CCC34C)O)C
• Canonical SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2C(CC4=CC(=O)CCC34C)O)C
• Physical Description: Solid
• Description: 7alpha-Hydroxy-4-cholesten-3-one, also known as cholest-4-en-7alpha-ol-3-one or 7 alpha-3ox-C, belongs to the class of organic compounds known as cholesterols and derivatives. Cholesterols and derivatives are compounds containing a 3-hydroxylated cholestane core. Thus, 7alpha-hydroxy-4-cholesten-3-one is considered to be a bile acid lipid molecule. 7alpha-Hydroxy-4-cholesten-3-one is considered to be a practically insoluble (in water) and relatively neutral molecule. 7alpha-Hydroxy-4-cholesten-3-one has been found throughout all human tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 7alpha-hydroxy-4-cholesten-3-one is primarily located in the membrane (predicted from logP) and cytoplasm. In humans, 7alpha-hydroxy-4-cholesten-3-one is involved in bile acid biosynthesis pathway, the cerebrotendinous xanthomatosis (CTX) pathway, congenital bile acid synthesis defect type II pathway, and congenital bile acid synthesis defect type III pathway. 7alpha-Hydroxy-4-cholesten-3-one is also involved in a few metabolic disorders, which include 27-hydroxylase deficiency, the familial hypercholanemia (fhca) pathway, and the zellweger syndrome pathway.; 7alpha-hydroxycholest-4-en-3-one is a cholestanoid consisting of a cholesterol core having an oxo group at the 3-position, a C=C bond at the 4,5-position and an alpha-hydroxy group at the 7-position. It has a role as a human metabolite and a mouse metabolite. It is a 7alpha-hydroxy steroid, a cholestanoid and a 3-oxo-Delta(4) steroid.
• Synonyms: 7 alpha-hydroxy-4-cholesten-3-one; 7-hydroxy-4-cholesten-3-one; 7alpha-hydroxy-4-cholesten-3-one; cholest-4-en-7 alpha-ol-3-one
• PubChem Compound: 123743
• Last Modified: Nov 11 2021